Cas no 39745-39-6 (2-Hydroxy-6-methyl-3-nitropyridine)

• Product Name: 2-Hydroxy-6-methyl-3-nitropyridine
• CAS No: 39745-39-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD03001414
• CID: 55087
• PubChem ID: 543029
• Update Time: 2025-10-22

2-Hydroxy-6-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-nitropyridin-2-ol
• 2-Hydroxy-3-nitro-6-methyl-pyridine
• 2-Hydroxy-6-methyl-3-nitropyridine
• 2-hydroxy-3-nitro-6-methylpyridine
• 2-HYDROXY-3-NITRO-6-PICOLINE
• 6-methyl-3-nitro-1H-pyridin-2-one
• 6-Methyl-3-nitro-2(1H)-pyridinone
• C6H6N2O3
• 6-Hydroxy-5-nitro-2-picoline
• 6-Methyl-3-nitro-2-pyridinol
• 6-Methyl-3-nitro-2-pyridone
• 6-methyl-3-nitropyridin-2(1h)-one
• 3-nitro-6-methylpyridin-2-ol
• 6-methyl-3-nitro-1,2-dihydropyridin-2-one
• 2-hydroxy-3-nitro-methylpyridine
• YVYDGIGILRUPED-UHFFFAOYSA-N
• 2-Hydroxy-3-nitro-6-picoline (2-Hydroxy-6-methyl-3-nitropyridine)
• PubChem1112
• 2(1H)-PYRIDINO
• J-517779
• SCHEMBL801581
• SY011619
• AB12817
• AN-228/40173369
• AKOS005255472
• PS-5379
• 2-Hydroxy-6-methyl-3-nitropyridine, 97%
• EN300-111190
• FT-0601857
• H1498
• 39745-39-6
• SCHEMBL8114255
• A6635
• W-200342
• DTXSID90337478
• BCP22177
• AM62343
• GEO-01529
• AC-23066
• MFCD03001414
• 6-Methyl-3-nitro-2-pyridinol #
• CS-W018057
• N11927
• Z1436472854
• AKOS006281416
• CCG-321193
• DB-021195
• DTXCID80288566
• ALBB-032184
• 6-Hydroxy-5-nitro-2-picoline ;2-Hydroxy-6-methyl-3-nitropyridine

• MDL： MFCD03001414
• Inchi： 1S/C6H6N2O3/c1-4-2-3-5(8(10)11)6(9)7-4/h2-3H,1H3,(H,7,9)
• InChI Key： YVYDGIGILRUPED-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: Not available
• Density: 1.4564 (rough estimate)
• Melting Point: 217°C(lit.)
• Boiling Point: 277.46°C (rough estimate)
• Flash Point: 169.2 °C
• Refractive Index: 1.5100 (estimate)
• PSA: 78.94000
• LogP: 1.52700
• Solubility: Not available

2-Hydroxy-6-methyl-3-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 2-Hydroxy-6-methyl-3-nitropyridine

2-Hydroxy-6-methyl-3-nitropyridine (CAS No. 39745-39-6): An Overview of Its Properties, Applications, and Recent Research

2-Hydroxy-6-methyl-3-nitropyridine (CAS No. 39745-39-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of chemical and biological properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-Hydroxy-6-methyl-3-nitropyridine is C₇H₇N₂O₃, and its molecular weight is 167.14 g/mol. The compound features a pyridine ring with a hydroxyl group at the 2-position, a methyl group at the 6-position, and a nitro group at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity to the molecule.

In terms of physical properties, 2-Hydroxy-6-methyl-3-nitropyridine is a solid at room temperature with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and biological assays.

The chemical reactivity of 2-Hydroxy-6-methyl-3-nitropyridine is influenced by its functional groups. The hydroxyl group can participate in hydrogen bonding and nucleophilic substitution reactions, while the nitro group can undergo reduction to form amino derivatives. The methyl group provides steric hindrance and electronic effects that can modulate the reactivity of adjacent functional groups.

In the realm of medicinal chemistry, 2-Hydroxy-6-methyl-3-nitropyridine has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit pro-inflammatory cytokines and scavenge free radicals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-Hydroxy-6-methyl-3-nitropyridine exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its direct therapeutic potential, 2-Hydroxy-6-methyl-3-nitropyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity makes it a valuable building block for constructing diverse scaffolds used in drug discovery programs. For example, researchers at the University of California, San Francisco, utilized 2-Hydroxy-6-methyl-3-nitropyridine as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses.

The environmental impact of 2-Hydroxy-6-methyl-3-nitropyridine is also an area of ongoing research. Studies have shown that proper handling and disposal methods are essential to minimize any potential environmental hazards associated with its use. Green chemistry principles are increasingly being applied to optimize synthetic routes for this compound, aiming to reduce waste generation and improve overall sustainability.

In conclusion, 2-Hydroxy-6-methyl-3-nitropyridine (CAS No. 39745-39-6) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further exploration in medicinal chemistry, pharmaceutical development, and chemical synthesis. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.